Cas no 1174307-24-4 (5-(benzyloxy)-1,3-dimethyl-1H-pyrazole-4-carbaldehyde)

• Product Name: 5-(benzyloxy)-1,3-dimethyl-1H-pyrazole-4-carbaldehyde
• CAS No: 1174307-24-4
• MF: C₁₃H₁₄N₂O₂
• MW: 230.262463092804
• CID: 4575092
• PubChem ID: 33785270
• Update Time: 2025-05-21

5-(benzyloxy)-1,3-dimethyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(benzyloxy)-1,3-dimethyl-1H-pyrazole-4-carbaldehyde
• 1H-Pyrazole-4-carboxaldehyde, 1,3-dimethyl-5-(phenylmethoxy)-

• Inchi： 1S/C13H14N2O2/c1-10-12(8-16)13(15(2)14-10)17-9-11-6-4-3-5-7-11/h3-8H,9H2,1-2H3
• InChI Key： BHLPTJOOSXVWMX-UHFFFAOYSA-N
• SMILES： N1(C)C(OCC2=CC=CC=C2)=C(C=O)C(C)=N1

Additional information on 5-(benzyloxy)-1,3-dimethyl-1H-pyrazole-4-carbaldehyde

5-(Benzyloxy)-1,3-Dimethyl-1H-Pyrazole-4-Carbaldehyde: A Comprehensive Overview

5-(Benzyloxy)-1,3-dimethyl-1H-pyrazole-4-carbaldehyde, identified by the CAS number 1174307-24-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule belongs to the class of pyrazole derivatives, which have been extensively studied for their diverse biological activities and potential applications in drug discovery. The structure of this compound features a pyrazole ring substituted with a benzyloxy group at position 5, methyl groups at positions 1 and 3, and an aldehyde group at position 4. These substituents contribute to its unique chemical properties and reactivity.

The synthesis of 5-(benzyloxy)-1,3-dimethyl-1H-pyrazole-4-carbaldehyde involves a series of well-established organic reactions. Typically, the pyrazole ring is formed through the condensation of a diamine with a carbonyl compound under appropriate conditions. The introduction of the benzyloxy group requires a nucleophilic substitution or coupling reaction, while the aldehyde group can be introduced via oxidation or direct synthesis methods. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes for synthesizing this compound.

One of the most promising aspects of 5-(benzyloxy)-1,3-dimethyl-1H-pyrazole-4-carbaldehyde lies in its potential as a lead compound for drug development. Pyrazole derivatives are known for their ability to modulate various biological targets, including enzymes, receptors, and ion channels. Recent studies have demonstrated that this compound exhibits potent inhibitory activity against certain kinase enzymes, which are implicated in diseases such as cancer and inflammatory disorders. Additionally, its aldehyde group provides a site for further functionalization, enabling the creation of more complex molecules with enhanced bioactivity.

The structural versatility of 5-(benzyloxy)-1,3-dimethyl-1H-pyrazole-4-carbaldehyde also makes it an attractive candidate for materials science applications. For instance, its conjugated system and substituent effects can be exploited to design novel materials with tailored electronic properties. Researchers have explored its use as a building block for constructing advanced materials such as conductive polymers and metal-organic frameworks (MOFs). These applications highlight the compound's potential beyond traditional pharmaceutical uses.

In terms of pharmacokinetics, preliminary studies suggest that 5-(benzyloxy)-1,3-dimethyl-1H-pyrazole-4-carbaldehyde has favorable absorption and bioavailability profiles. However, further investigations are required to fully understand its metabolic pathways and toxicity profile. Regulatory considerations will play a critical role in determining its suitability for clinical development.

The growing interest in 5-(benzyloxy)-1,3-dimethyl-1H-pyrazole-4-carbaldehyde has led to increased research activity in recent years. Collaborative efforts between academic institutions and pharmaceutical companies have accelerated the exploration of its therapeutic potential. For example, ongoing clinical trials are evaluating its efficacy in treating chronic inflammatory diseases and certain types of cancer.

In conclusion, 5-(benzyloxy)-1,3-dimethyl-1H-pyrazole-4-carbaldehyde, CAS No. 1174307-24-4, represents a valuable addition to the arsenal of chemical tools available for addressing complex biological challenges. Its unique structure, versatile reactivity, and promising biological activities position it as a key player in future drug discovery efforts. As research continues to uncover new insights into its properties and applications, this compound is poised to make significant contributions to both medicine and materials science.